Cas no 120153-08-4 (4-Carboxy-3-fluorophenylboronic acid)

4-Carboxy-3-fluorophenylboronic acid is a boronic acid derivative featuring both a carboxylic acid and a fluorine substituent on the phenyl ring. This compound is particularly valuable in Suzuki-Miyaura cross-coupling reactions, where the boronic acid group serves as a key coupling partner, while the carboxyl group offers additional functionalization potential. The electron-withdrawing fluorine substituent enhances reactivity and stability, making it useful in pharmaceutical and materials science applications. Its dual functionality allows for further derivatization, enabling the synthesis of complex molecules. The compound is typically handled under inert conditions due to the sensitivity of the boronic acid moiety to protodeboronation.
4-Carboxy-3-fluorophenylboronic acid structure
120153-08-4 structure
Product Name:4-Carboxy-3-fluorophenylboronic acid
CAS No:120153-08-4
MF:C7H6BFO4
MW:183.929545879364
MDL:MFCD03095129
CID:63474
PubChem ID:2763201
Update Time:2025-06-08

4-Carboxy-3-fluorophenylboronic acid Chemical and Physical Properties

Names and Identifiers

    • 4-Borono-2-fluorobenzoic acid
    • 4-Carboxy-3-fluorophenylboronic acid
    • 3-Carboxy-4-fluorophenylboronic acid
    • 3-Fluoro-4-carboxyphenylboronic acid
    • 4-Carboxy-3-fluorobenzeneboronic acid
    • 3-Carboxy-4-fluorobenzeneboronic acid
    • 4-Fluoro-3-carboxyphenylboronic acid
    • 5-Borono-2-fluorobenzoic acid
    • AKOS BRN-0546
    • 3-Carboxy-4-fluoroph
    • 4-Carboxy-3-Fluorophenylboroni
    • Benzoic acid,4-borono-2-fluoro-
    • (4-carboxy-3-fluorophenyl)boronic acid
    • BENZOIC ACID, 4-BORONO-2-FLUORO-
    • AK143153
    • 4-(dihydroxyboranyl)-2-fluorobenzoic acid
    • PubChem5148
    • CZDWJVSOQOMYGC-UHFFFAOYSA-N
    • BM447
    • ZXBA000364
    • SBB090106
    • PC1644
    • F
    • MDL： MFCD03095129
    • Inchi： 1S/C7H6BFO4/c9-6-3-4(8(12)13)1-2-5(6)7(10)11/h1-3,12-13H,(H,10,11)
    • InChI Key： CZDWJVSOQOMYGC-UHFFFAOYSA-N
    • SMILES： FC1C=C(B(O)O)C=CC=1C(=O)O

Computed Properties

  • Exact Mass: 184.03400
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 199
  • Topological Polar Surface Area: 77.8

Experimental Properties

  • Melting Point: 229-240°C
  • Water Partition Coefficient: Soluble in water.
  • PSA: 77.76000
  • LogP: -0.79630

4-Carboxy-3-fluorophenylboronic acid Security Information

4-Carboxy-3-fluorophenylboronic acid Customs Data

  • HS CODE：2931900090
  • Customs Data：

    China Customs Code:

    2931900090

    Overview:

    2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

    Summary:

    2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

4-Carboxy-3-fluorophenylboronic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Ambeed
A203974-1g
4-Borono-2-fluorobenzoic acid
 120153-08-4 97%
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Ambeed
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Ambeed
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4-Borono-2-fluorobenzoic acid
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SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
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4-Carboxy-3-fluorophenylboronic acid
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SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
C120100-1g
4-Carboxy-3-fluorophenylboronic acid
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SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
C120100-100g
4-Carboxy-3-fluorophenylboronic acid
 120153-08-4 98%
100g
 ¥2112.90 2023-09-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
C120100-5g
4-Carboxy-3-fluorophenylboronic acid
 120153-08-4 98%
5g
 ¥136.90 2023-09-03
TRC
C178380-100mg
4-Carboxy-3-fluorophenylboronic Acid
 120153-08-4
100mg
 $ 64.00 2023-04-18

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